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Compound of Interest

Compound Name: PROTAC ATR degrader-2

Cat. No.: B15621571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PROTAC ATR degrader-2, also
identified as compound 8i, a potent and selective degrader of the Ataxia Telangiectasia and
Rad3-related (ATR) kinase. This document details its target engagement and degradation
performance, outlines key experimental methodologies, and visualizes relevant biological
pathways and experimental workflows.

Quantitative Data Summary

PROTAC ATR degrader-2 (compound 8i) has demonstrated potent and specific degradation of
the ATR protein in acute myeloid leukemia (AML) cell lines. The following tables summarize the
key quantitative data reported for this molecule[1][2].

Cell Line PROTAC ATR Degrader-2 (Compound 8i)
MV-4-11 (AML) DCso = 22.9 nM
MOLM-13 (AML) DCso = 34.5 nM

Table 1: Cellular Degradation Potency of
PROTAC ATR degrader-2. The DCso value
represents the concentration of the degrader
required to induce 50% degradation of the target

protein after a specific treatment time.
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Parameter Description

) Ataxia Telangiectasia and Rad3-related (ATR)
Target Protein

kinase
E3 Ligase Recruited Cereblon (CRBN)
Warhead (ATR binder) Based on an ATR inhibitor scaffold
E3 Ligase Ligand Lenalidomide

_ _ Induces ubiquitination and subsequent
Mechanism of Action )
proteasomal degradation of ATR

Table 2: Molecular Profile of PROTAC ATR
degrader-2 (Compound 8i).

Signaling and Mechanistic Pathways

To understand the context in which PROTAC ATR degrader-2 operates, it is crucial to visualize
the ATR signaling pathway and the general mechanism of action for a Proteolysis Targeting
Chimera (PROTAC).
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PROTAC Mechanism of Action
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Western Blot Workflow for ATR Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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